![molecular formula C8H8BrNO2 B168981 Methyl 2-(3-bromopyridin-4-yl)acetate CAS No. 162615-12-5](/img/structure/B168981.png)
Methyl 2-(3-bromopyridin-4-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 2-(3-bromopyridin-4-yl)acetate” is a chemical compound with the CAS Number: 162615-12-5 . It has a molecular weight of 230.06 . The IUPAC name for this compound is methyl (3-bromo-4-pyridinyl)acetate . It is a solid at room temperature .
Synthesis Analysis
The synthesis of “Methyl 2-(3-bromopyridin-4-yl)acetate” involves the reaction of 3-bromo-4-methylpyridine with lithium hexamethyldisilazane in tetrahydrofuran . This is followed by the addition of dimethyl carbonate . The reaction mixture is stirred at room temperature for a certain period . The product is then extracted and purified .Molecular Structure Analysis
The InChI code for “Methyl 2-(3-bromopyridin-4-yl)acetate” is 1S/C8H8BrNO2/c1-12-8(11)4-6-2-3-10-5-7(6)9/h2-3,5H,4H2,1H3 . This code provides a unique representation of the molecular structure of the compound.Physical And Chemical Properties Analysis
“Methyl 2-(3-bromopyridin-4-yl)acetate” is a solid at room temperature . It has a molecular weight of 230.06 .Scientific Research Applications
Efficient Large-Scale Synthesis
Researchers have developed methodologies for the efficient large-scale synthesis of related compounds. For instance, Morgentin et al. (2009) described a high-yielding route suitable for the synthesis of alkyl 5-hydroxy-pyridin- and pyrimidin-2-yl acetate cores. This method paves the way for rapid access to heterocyclic analogues, highlighting the compound's utility in synthesizing complex molecular structures Morgentin et al. (2009).
Palladium-Catalyzed Cyclization
Cho and Kim (2008) discussed the cyclization of 3-bromopyridine-4-carbaldehyde with carboxylic acids under carbon monoxide pressure, catalyzed by palladium, to afford 3-oxo-1,3-dihydrofuro[3,4-c]pyridine-1-yl alkanoates. This demonstrates the compound's role in facilitating complex cyclization reactions, leading to the creation of novel molecular structures Cho & Kim (2008).
Molecular and Solid-State Structure Analysis
Gültekin et al. (2020) synthesized and characterized methyl 2-((3R,4R)-3-(naphthalen-1-yl)-4-(phenylsulfonyl) isoxazolidin-2-yl) acetate, exploring its chemical properties through experimental and theoretical analyses. This study showcases the compound's significance in studying molecular and solid-state structures, contributing to our understanding of chemical reactivity and properties Gültekin et al. (2020).
Novel Derivatives and Their Biological Activities
Ahmad et al. (2017) engaged in the synthesis of novel pyridine-based derivatives through a palladium-catalyzed Suzuki cross-coupling reaction, including studies on their quantum mechanical investigations and biological activities. Such research indicates the broader potential of methyl 2-(3-bromopyridin-4-yl)acetate derivatives in pharmacological applications and the development of new materials Ahmad et al. (2017).
Safety and Hazards
“Methyl 2-(3-bromopyridin-4-yl)acetate” is considered hazardous according to the 2012 OSHA Hazard Communication Standard . It is classified as a flammable liquid, can cause serious eye irritation, and may cause drowsiness or dizziness . The compound has the signal word “Warning” and is associated with the hazard statements H302, H315, H319, H335 .
Mechanism of Action
Mode of Action
The exact mode of action of Methyl 2-(3-bromopyridin-4-yl)acetate is currently unknown due to the lack of specific studies on this compound . The interaction of this compound with its potential targets and the resulting changes at the molecular level are subjects of ongoing research.
properties
IUPAC Name |
methyl 2-(3-bromopyridin-4-yl)acetate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO2/c1-12-8(11)4-6-2-3-10-5-7(6)9/h2-3,5H,4H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMMJWCPUBIBZEG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=C(C=NC=C1)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80454704 |
Source
|
Record name | Methyl 2-(3-bromopyridin-4-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80454704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.06 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-(3-bromopyridin-4-yl)acetate | |
CAS RN |
162615-12-5 |
Source
|
Record name | Methyl 2-(3-bromopyridin-4-yl)acetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80454704 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 2-(3-bromopyridin-4-yl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.